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Compound of Interest

Compound Name: 2-Ethylhexanoyl! chloride

Cat. No.: B1329509

An In-depth Technical Guide to 2-Ethylhexanoyl
Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Ethylhexanoyl chloride (CAS No. 760-67-8), a key intermediate in the
synthesis of specialty chemicals, pharmaceuticals, and agrochemicals.[1][2][3][4] This
document outlines its core characteristics, reactivity, and provides a framework for its
application in a laboratory and industrial setting.

Core Physical and Chemical Properties

2-Ethylhexanoyl chloride is a colorless to slightly greyish or yellowish liquid with a pungent
odor.[4][5][6] It is a corrosive and combustible substance that requires careful handling.[7][8]
The following tables summarize its key physical and chemical data.

Table 1: General and Physical Properties of 2-Ethylhexanoyl Chloride
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Property Value Reference
CAS Number 760-67-8 [9][10]
Molecular Formula C8H15CIO [10][11]
Molecular Weight 162.66 g/mol [10][12]
Colorless to almost colorless,
Appearance _
clear liquid
Density 0.939 g/mL at 25 °C [11]
Boiling Point 67-68 °C at 11 mmHg [10][12]
Melting Point -75°C [10][12][13]
Flash Point 69 °Cto 79 °C [8][9][10]
Refractive Index n20/D 1.433 [11]
Vapor Pressure 0.72 mmHg at 67.7 °C [11]
Soluble in acetone and other
- common organic solvents.[5] It
Solubility

hydrolyzes in the presence of
water.[5][9]

Chemical Reactivity and Synthetic Applications

As an acyl chloride, 2-Ethylhexanoyl chloride is a reactive compound that readily participates
in nucleophilic substitution reactions.[2] This reactivity is central to its utility as an intermediate
in organic synthesis.[2][7]

Key Reactions:

e Hydrolysis: Reacts with water, often violently, to form 2-ethylhexanoic acid and hydrochloric
acid.[9][10] This moisture sensitivity necessitates handling under inert and dry conditions.[10]

o Acylation of Alcohols: It reacts with alcohols to form esters, a fundamental transformation in
the synthesis of various compounds, including plasticizers and lubricants.
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e Acylation of Amines: Its reaction with primary and secondary amines yields amides, which
are crucial intermediates in the pharmaceutical industry for the creation of active
pharmaceutical ingredients (APIs).[3]

» Friedel-Crafts Acylation: It can be used to introduce the 2-ethylhexanoyl group onto aromatic
rings in the presence of a Lewis acid catalyst.

Its broad utility is highlighted by its use in the production of organic peroxides, which serve as
initiators in polymerization processes.[4][8] Furthermore, it is a precursor in the manufacturing
of certain herbicides, pesticides, and fungicides.[3]

A general workflow for the utilization of 2-Ethylhexanoyl chloride in chemical synthesis is
depicted below.

Chlorinating Agent

2-Ethylhexanoic Acid (.., SOCI2, (COCI)2)

Nucleophile

2-Ethylhexanoyl Chloride (e.g., Alcohol, Amine)

Acylation Reaction

Acylated Product
(Ester, Amide)

Pharmaceuticals Agrochemicals Specialty Chemicals
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Synthesis and Application Workflow of 2-Ethylhexanoyl Chloride

Experimental Protocols
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Detailed experimental procedures for reactions involving 2-Ethylhexanoyl chloride are highly

dependent on the specific substrates and desired products. However, a general protocol for

acylation is provided below.

General Protocol for the Acylation of an Alcohol:

Reaction Setup: A dry, round-bottom flask equipped with a magnetic stirrer, a dropping
funnel, and a nitrogen inlet is charged with the alcohol and a suitable anhydrous solvent
(e.g., dichloromethane, diethyl ether). The flask is cooled in an ice bath.

Addition of Base: A non-nucleophilic base (e.g., pyridine, triethylamine) is added to the
stirred solution to act as a scavenger for the HCI byproduct.

Addition of 2-Ethylhexanoyl Chloride: 2-Ethylhexanoyl chloride is dissolved in the same
anhydrous solvent and added dropwise to the reaction mixture via the dropping funnel. The
reaction temperature is maintained at 0-5 °C during the addition.

Reaction Monitoring: The reaction is allowed to warm to room temperature and stirred until
completion, which is monitored by an appropriate technique such as Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

Workup: The reaction mixture is quenched by the addition of water or a dilute aqueous acid
solution. The organic layer is separated, washed with brine, dried over an anhydrous drying
agent (e.g., MgSO4 or Na2S04), and filtered.

Purification: The solvent is removed under reduced pressure, and the crude product is
purified by a suitable method, such as distillation or column chromatography, to yield the
desired ester.

The following diagram illustrates a typical experimental workflow for an acylation reaction.
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General Experimental Workflow for an Acylation Reaction
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Safety and Handling

2-Ethylhexanoyl chloride is a hazardous substance that causes severe skin burns and eye
damage and is harmful if inhaled or swallowed.[9] It is crucial to handle this chemical in a well-
ventilated area, preferably in a fume hood, while wearing appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[2][14]
Due to its reactivity with water, it should be stored in a tightly closed container in a cool, dry
place, away from moisture and sources of ignition.[8][10][14]

The logical relationship for handling a spill is outlined below.

Spill of 2-Ethylhexanoyl Chloride
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Inert Absorbent Material
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Logical Workflow for Handling a Spill of 2-Ethylhexanoyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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